Cas no 81418-42-0 (1,4-Naphthalenedione, 2-acetyl-8-methoxy-)

81418-42-0 structure
Product name:1,4-Naphthalenedione, 2-acetyl-8-methoxy-
1,4-Naphthalenedione, 2-acetyl-8-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2-acetyl-8-methoxy-
- DA-49559
- HY-N144101
- 81418-42-0
- CHEMBL5081176
- GTPL12841
- SARS-CoV MPro-IN-2
- 2-acetyl-8-methoxynaphthalene-1,4-dione
- 3-acetyl-5-methoxy-1,4-dihydronaphthoquinone
- 2-Acetyl-8-methoxy-1,4-naphthoquinone
- compound 15 [PMID: 34438124]
- CS-0376454
-
- Inchi: InChI=1S/C13H10O4/c1-7(14)9-6-10(15)8-4-3-5-11(17-2)12(8)13(9)16/h3-6H,1-2H3
- InChI Key: QASXCIRROULNNX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 230.05790880Da
- Monoisotopic Mass: 230.05790880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4Ų
- XLogP3: 1.3
1,4-Naphthalenedione, 2-acetyl-8-methoxy- Related Literature
-
1. Synthesis of (±)-eleutherin, (±)-isoeleutherin, and their demethoxy analogues. A novel synthetic approachYoshinori Naruta,Hidemitsu Uno,Kazuhiro Maruyama J. Chem. Soc. Chem. Commun. 1981 1277
-
2. Reduction of cyclic hemiacetals. The synthesis of demethoxyeleutherin and nanaomycin AGeorge A. Kraus,Maria Teresa Molina,John A. Walling J. Chem. Soc. Chem. Commun. 1986 1568
-
3. Double furofuran annulation to a bis-naphthoquinone: an approach to dimeric pyranonaphthoquinonesMargaret A. Brimble,Letecia J. Duncalf,Daniel Neville J. Chem. Soc. Perkin Trans. 1 1998 4165
81418-42-0 (1,4-Naphthalenedione, 2-acetyl-8-methoxy-) Related Products
- 923076-96-4(6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)
- 1697878-14-0(2-Bromo-5-(pentyloxy)pyridine)
- 1804864-44-5(2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride)
- 2225174-96-7(4-Fluoro-2-(4-methylimidazol-1-yl)pyridine-5-boronic acid)
- 1368185-84-5(1H-Indol-3-amine, 6-methyl-)
- 429624-10-2(1-[2-(2-Chloro-phenoxy)-acetyl]-1H-indole-3-carboxylic acid methyl ester)
- 1360958-63-9(6-Chloro-1H-benzo[d]imidazol-7-amine)
- 2287345-74-6(6-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole-7-carbonitrile)
- 1261976-43-5(3-Methoxy-5-(naphthalen-2-yl)benzoic acid)
- 2137458-62-7(Tert-butyl 2-amino-3-hydroxy-3-(pyridin-4-yl)propanoate)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
